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Compound of Interest

Compound Name: CHEMBL4224880

Cat. No.: B15137866

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHEMBL4224880 is a small molecule binder of the estrogen receptor-a (ER-a), a key target in
the development of therapies for hormone-dependent cancers and other endocrine-related
disorders. Accurate quantification of CHEMBL4224880 in biological matrices is essential for
pharmacokinetic studies, drug metabolism research, and overall drug development. This
document provides detailed application notes and protocols for the quantification of
CHEMBL4224880 using High-Performance Liquid Chromatography coupled with tandem Mass
Spectrometry (HPLC-MS/MS), a highly sensitive and selective analytical technique.

Compound Details:
e ChEMBL ID: CHEMBL4224880
e Molecular Formula: C25H19FO3S

e SMILES:
FC1=CC=C2C(C(=C(CCS2)C3=CC=C(0)C=C3)C4=CC=C(/C=C/C(0)=0)C=C4)=C1

» Target: Estrogen receptor-a (ER-a)[1]

Signaling Pathway of Estrogen Receptor-a
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CHEMBL4224880 acts on the estrogen receptor-a. The binding of a ligand to ER-a can initiate
a cascade of signaling events, broadly categorized into genomic and non-genomic pathways,
which ultimately regulate gene expression.[2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15137866?utm_src=pdf-body-img
https://www.benchchem.com/product/b15137866?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

1. New UPLC-MS/MS assay for the determination of tamoxifen and its metabolites in human
plasma, application to patients - PMC [pmc.ncbi.nim.nih.gov]

o 2. researchgate.net [researchgate.net]

e 3. academic.oup.com [academic.oup.com]

o 4. researchgate.net [researchgate.net]

o 5. creative-diagnostics.com [creative-diagnostics.com]
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CHEMBL4224880]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137866#analytical-methods-for-chembl4224880-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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